5-Cyclohexylimidazolidine-2,4-dione
Cat. No. B3356066
M. Wt: 182.22 g/mol
InChI Key: XMFKECBJDYLFKU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06235910B1
Procedure details
2,800 g cyclohexanecarbaldehyde, 1,500 g urea, 25 ml N-methylpyrrolidone, 0.017 g palladium(II) bromide, 0.033 g triphenylphosphane, 0.100 g sulfuric acid and 0.760 g lithium bromide are reacted in a 300 ml autoclave under 60 bar at 100C. After a reaction time of 12 hours, the solvent is removed in vacuo and the residue is analyzed by means of high pressure liquid chromatography (HPLC). 3,200 g 5-cyclohexyl-hydantoin are formed. This corresponds to a yield of 70%.
[Compound]
Name
100C
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
palladium(II) bromide
Quantity
0.017 g
Type
catalyst
Reaction Step One
Yield
70%
Identifiers
|
REACTION_CXSMILES
|
[CH:1]1([CH:7]=O)[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1.[NH2:9][C:10]([NH2:12])=[O:11].CN1CCC[C:15]1=[O:19]>[Pd](Br)Br.C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.S(=O)(=O)(O)O.[Br-].[Li+]>[CH:1]1([CH:7]2[NH:12][C:10](=[O:11])[NH:9][C:15]2=[O:19])[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6]1 |f:6.7|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C1(CCCCC1)C=O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
NC(=O)N
|
[Compound]
|
Name
|
100C
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
25 mL
|
|
Type
|
reactant
|
|
Smiles
|
CN1C(CCC1)=O
|
|
Name
|
palladium(II) bromide
|
|
Quantity
|
0.017 g
|
|
Type
|
catalyst
|
|
Smiles
|
[Pd](Br)Br
|
|
Name
|
|
|
Quantity
|
0.033 g
|
|
Type
|
catalyst
|
|
Smiles
|
C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
|
|
Name
|
|
|
Quantity
|
0.1 g
|
|
Type
|
catalyst
|
|
Smiles
|
S(O)(O)(=O)=O
|
|
Name
|
|
|
Quantity
|
0.76 g
|
|
Type
|
catalyst
|
|
Smiles
|
[Br-].[Li+]
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
After a reaction time of 12 hours, the solvent is removed in vacuo
|
|
Duration
|
12 h
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(CCCCC1)C1C(NC(N1)=O)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | ||
| YIELD: PERCENTYIELD | 70% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
